[2-(2-Methylcyclopropyl)cyclopropyl]methanamine

• IUPAC Name: [2-(2-methylcyclopropyl)cyclopropyl]methanamine
• InChI: InChI=1S/C8H15N/c1-5-2-7(5)8-3-6(8)4-9/h5-8H,2-4,9H2,1H3
• InChI Key: NLPAFIJWILYOJD-UHFFFAOYSA-N
• Canonical SMILES: CC1CC1C2CC2CN
• Molecular Formula: C8H15N
• Molecular Weight: 125.21 g/mol

Description

“[2-(2-Methylcyclopropyl)cyclopropyl]methanamine” is a chemical compound with the CAS Number: 2089255-00-3. It has a molecular weight of 125.21.

Physical And Chemical Properties Analysis

“this compound” is a liquid at normal temperature. It has a molecular weight of 125.21.

Scientific Research Applications

• Chemoenzymatic Synthesis of Key Chiral Intermediates : A study by Parker et al. (2012) focused on the preparation of (S)-1-Cyclopropyl-2-methoxyethanamine, a key chiral intermediate for synthesizing a corticotropin-releasing factor-1 (CRF-1) receptor antagonist. They utilized a chemoenzymatic route involving enzymes from Thermoactinomyces intermedius and Pichia pastoris (Parker et al., 2012).

• Antiviral Activity of Aminoadamantane Derivatives : Kolocouris et al. (1994) synthesized derivatives of aminoadamantane, including spiro[cyclopropane-1,2'-adamantan]-2-amines, which showed significant inhibition of the cytopathicity of influenza A virus, indicating their potential as anti-influenza A virus agents (Kolocouris et al., 1994).

• Enantioselective Synthesis in Drug Development : Demir et al. (2004) described the enantioselective synthesis of 2-(2-Arylcyclopropyl)glycines, which are analogs of homophenylalanine and have potential applications in drug development (Demir et al., 2004).

• New Methods in Asymmetric Synthesis : Froelich et al. (1996) explored the asymmetric synthesis of 2-(1-Aminoalkyl) piperidines, which has implications in the development of various pharmaceutical compounds (Froelich et al., 1996).

• Bicyclo[1.1.1]pentanes in Drug Design : Research by Shelp and Walsh (2018) highlighted the synthesis of BCP benzylamines from 2-Azaallyl Anions and [1.1.1]Propellane, emphasizing the role of BCPs in improving drug-like qualities (Shelp & Walsh, 2018).

• Cyclopropyl Carbocyclic Nucleosides in Therapeutics : Rifé and Ortuño (1999) synthesized new cyclopropyl carbocyclic nucleosides, which could be relevant in the development of novel therapeutic agents (Rifé & Ortuño, 1999).

• Serotonin Receptor Agonists for Antidepressants : Sniecikowska et al. (2019) developed novel aryloxyethyl derivatives of 1-(1-Benzoylpiperidin-4-yl)methanamine as serotonin 5-HT1A receptor-biased agonists with potential antidepressant-like activity (Sniecikowska et al., 2019).

• Novel Pd and Pt Complexes for Cancer Research : Mbugua et al. (2020) reported on palladium and platinum complexes based on pyrrole Schiff bases, showing significant anticancer activity (Mbugua et al., 2020).

Safety and Hazards

The safety information for “[2-(2-Methylcyclopropyl)cyclopropyl]methanamine” indicates that it has a signal word "Danger". More detailed safety and hazard information can be found in its Material Safety Data Sheet (MSDS).

Future Directions

Cyclopropanes, such as “[2-(2-Methylcyclopropyl)cyclopropyl]methanamine”, are important substructures in natural products and pharmaceuticals. The advent of transition-metal catalysis has revolutionized how synthetic routes are designed for building up molecular complexity. Future research may focus on developing more selective and mild approaches for cyclopropane functionalization.